Cas no 1252283-38-7 (N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide)
N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS034610070
- Z821821482
- 1252283-38-7
- N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide
- EN300-26684957
-
- Inchi: 1S/C21H29N3O3/c1-2-26-18-7-3-4-8-19(18)27-17-9-13-24(14-10-17)15-20(25)23-21(16-22)11-5-6-12-21/h3-4,7-8,17H,2,5-6,9-15H2,1H3,(H,23,25)
- InChI Key: AAAQLDUXUJNXKH-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1OCC)C1CCN(CC(NC2(C#N)CCCC2)=O)CC1
Computed Properties
- Exact Mass: 371.22089180g/mol
- Monoisotopic Mass: 371.22089180g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 74.6Ų
N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26684957-0.05g |
N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide |
1252283-38-7 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide
N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide: An Emerging Compound in Medicinal Chemistry
N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide (CAS No. 1252283-38-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the acetamide class and is characterized by its complex molecular structure, which includes a cyanocyclopentyl group and a piperidine ring substituted with an ethoxyphenoxy moiety. The intricate arrangement of these functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic uses.
The development and study of N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide have been driven by its potential as a modulator of various biological pathways. Recent research has focused on its interactions with receptors and enzymes involved in neurological disorders, pain management, and inflammatory conditions. The compound's ability to selectively bind to these targets has led to its evaluation in preclinical studies, where it has shown promising results in terms of efficacy and safety.
In the context of neurological disorders, N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide has been investigated for its potential to modulate neurotransmitter systems. Studies have demonstrated that it can influence the release and reuptake of neurotransmitters such as serotonin and dopamine, which are critical in the regulation of mood and cognitive function. This property makes it a potential candidate for the treatment of conditions such as depression, anxiety, and cognitive impairment.
Additionally, the compound's anti-inflammatory properties have been explored in the context of pain management. Preclinical studies have shown that N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. This suggests that it may be effective in treating chronic pain conditions associated with inflammation, such as osteoarthritis and rheumatoid arthritis.
The pharmacokinetic profile of N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide has also been extensively studied. Research has indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic utility. The compound is well-absorbed orally and has a relatively long half-life, allowing for once-daily dosing regimens. Its low toxicity profile further enhances its potential as a therapeutic agent.
In terms of safety, preclinical toxicology studies have shown that N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it is subject to rigorous safety evaluations before advancing to clinical trials. These evaluations include assessments of genotoxicity, carcinogenicity, and reproductive toxicity to ensure that it meets the safety standards required for human use.
The structural complexity of N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide has also made it an interesting subject for synthetic chemistry research. Chemists have developed various synthetic routes to produce this compound efficiently and cost-effectively. These synthetic methods involve multi-step reactions that require precise control over reaction conditions to achieve high yields and purity levels. The ability to synthesize this compound on a large scale is crucial for its commercialization as a pharmaceutical product.
In conclusion, N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide (CAS No. 1252283-38-7) represents an exciting advancement in medicinal chemistry with potential applications in treating neurological disorders, pain management, and inflammatory conditions. Its unique structural features and favorable pharmacological properties make it a promising candidate for further development and clinical evaluation. As research continues to uncover more about this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in the field of drug discovery and development.
1252283-38-7 (N-(1-cyanocyclopentyl)-2-[4-(2-ethoxyphenoxy)piperidin-1-yl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)